(E)-[(3,5-dimethylpiperidin-1-yl)(methylsulfanyl)methylidene](furan-2-ylmethyl)amine hydroiodide
Overview
Description
(E)-[(3,5-dimethylpiperidin-1-yl)(methylsulfanyl)methylidene](furan-2-ylmethyl)amine hydroiodide is a useful research compound. Its molecular formula is C14H23IN2OS and its molecular weight is 394.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Bioactive Heterocyclic Compounds
Furanyl- and piperidinyl- based compounds are crucial in drug design due to their presence in a wide array of bioactive molecules. The inclusion of furan rings, for instance, is a common strategy in medicinal chemistry to enhance the biological activity of pharmaceuticals. A review highlighted the significance of furan and thiophene derivatives in purine and pyrimidine nucleobases, nucleosides, and their analogues, showcasing their potential in antiviral, antitumor, antimycobacterial, and antiparkinsonian activities (Ostrowski, 2022).
Biocatalytic Valorization of Furans
The valorization of furans derived from biomass into valuable chemicals presents a sustainable approach in green chemistry. Biocatalysis offers a promising avenue for the selective modification of furans under mild conditions, potentially applicable to derivatives of “(E)-(3,5-dimethylpiperidin-1-yl)(methylsulfanyl)methylideneamine hydroiodide”. A review discussed the biocatalytic transformations of furans, emphasizing the role of enzymes in achieving selective synthesis and functionalization of furan derivatives, which could extend to the compound (Domínguez de María & Guajardo, 2017).
Heterocyclic Amines in Health Research
The study of heterocyclic amines, particularly those with furan and piperidine moieties, is also significant in health-related research. For example, furan fatty acids, which may share structural similarities with the compound of interest, have been studied for their potential health benefits, including antioxidant and anti-inflammatory activities. However, the health implications of these compounds, such as their role in diabetes and renal health, remain a topic of ongoing research and debate (Xu et al., 2017).
Properties
IUPAC Name |
methyl N-(furan-2-ylmethyl)-3,5-dimethylpiperidine-1-carboximidothioate;hydroiodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2OS.HI/c1-11-7-12(2)10-16(9-11)14(18-3)15-8-13-5-4-6-17-13;/h4-6,11-12H,7-10H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLHZDAHVFAQNLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=NCC2=CC=CO2)SC)C.I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23IN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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